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Compound of Interest

Compound Name:
4-(Butan-2-yl)benzene-1-

sulfonamide

CAS No.: 91252-28-7

Cat. No.: B2731662

Get Quote

A Computational & Mechanistic Analysis for Drug Discovery

Executive Summary
This technical guide provides an in-depth predictive analysis of the Absorption, Distribution,

Metabolism, Excretion, and Toxicity (ADMET) properties of 4-(Butan-2-yl)benzene-1-
sulfonamide (CAS: 91252-28-7).

As a structural analog to established carbonic anhydrase inhibitors (CAIs) and COX-2

inhibitors, this molecule presents a favorable physicochemical profile for oral bioavailability. The

presence of the sec-butyl group at the para-position introduces lipophilicity (

) that balances the polarity of the sulfonamide moiety (

), suggesting high passive permeability.

Key Predicted Outcomes:

Absorption: High gastrointestinal absorption (HIA).
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Distribution: Moderate-to-high Blood-Brain Barrier (BBB) penetration; moderate Plasma

Protein Binding (PPB).

Metabolism: Primary clearance likely via CYP450-mediated oxidation of the alkyl chain and

Phase II N-acetylation.

Toxicity: Low risk of hERG inhibition; potential for sulfonamide-class hypersensitivity.

Physicochemical Basis & In Silico Workflow
The foundation of ADMET prediction lies in the molecular descriptors. The following data was

generated using consensus modeling (SwissADME, pkCSM principles) based on the SMILES

string: CCC(C)c1ccc(S(N)(=O)=O)cc1.

Molecular Descriptors Table
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Property Value Interpretation

Molecular Weight (MW) 213.30 g/mol
Optimal for absorption (< 500

g/mol ).

LogP (Consensus) 2.51

Lipophilic enough for

membrane crossing,

hydrophilic enough for

solubility.

TPSA 68.52

Excellent permeability (Rule: <

140

).

H-Bond Donors
1 (NH

)
Compliant with Rule of 5 (< 5).

H-Bond Acceptors
3 (SO

, N)

Compliant with Rule of 5 (<

10).

Rotatable Bonds 4

High flexibility, aiding receptor

fit but potentially increasing

entropic penalty.

Solubility (LogS) -3.1 (Mod. Soluble)
Sufficient for oral formulation

without complex excipients.

Prediction Engine Logic
The following diagram illustrates the computational workflow used to derive these endpoints.
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Figure 1: In silico workflow converting molecular structure into predictive ADMET endpoints.

Absorption & Permeability[1][2][3][4][5][6][7]
Human Intestinal Absorption (HIA)
Based on the "BOILED-Egg" model (Wessel et al.), 4-(Butan-2-yl)benzene-1-sulfonamide
falls within the white ellipse, indicating a high probability of passive absorption from the

gastrointestinal tract.

Mechanism: Passive transcellular diffusion.[1]

Driver: The hydrophobic sec-butyl group facilitates partitioning into the lipid bilayer, while the

sulfonamide group is not polar enough to prevent transit (TPSA < 140

).

Bioavailability
Oral bioavailability is predicted to be >85% (Bioavailability Score: 0.55/1.0). The molecule is not

a substrate for P-glycoprotein (P-gp), meaning it is unlikely to be actively pumped back into the

intestinal lumen, preserving its systemic concentration.
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Distribution: The CNS Frontier
Blood-Brain Barrier (BBB) Penetration
Unlike many polar sulfonamide diuretics (e.g., furosemide), this molecule possesses significant

CNS penetration potential.

LogP (2.5): Falls within the optimal range (2.0–3.5) for CNS drugs.

TPSA (68.5): Below the strict cutoff of 90

usually required for BBB permeation.

Prediction:BBB Permeant. This suggests potential utility in treating CNS-based conditions

(e.g., epilepsy via CA inhibition) but also flags potential CNS side effects (dizziness,

paresthesia).

Plasma Protein Binding (PPB)
Predicted PPB is Moderate (85-90%). Sulfonamides typically bind to Human Serum Albumin

(HSA) at Site I (Warfarin site). While high binding restricts the free fraction (

), the reversibility of this binding usually allows for sufficient therapeutic exposure.

Metabolic Stability & Biotransformation[8]
The metabolic fate of alkylbenzenesulfonamides is dictated by the competition between the

sulfonamide nitrogen and the alkyl chain.

Primary Metabolic Pathways
Phase I (Oxidation): The sec-butyl chain is the primary site of metabolic liability. Cytochrome

P450 enzymes (specifically CYP2C9 and CYP2E1) will likely target the benzylic position or

the terminal methyl groups (

-oxidation), leading to alcohols which are subsequently oxidized to carboxylic acids.

Phase II (Conjugation):
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N-Acetylation: The sulfonamide nitrogen is a substrate for N-acetyltransferase 2 (NAT2).

This is a polymorphic enzyme; "slow acetylators" may experience higher systemic

exposure.

Glucuronidation: Direct N-glucuronidation is a secondary clearance route.

Phase I: Functionalization Phase II: Conjugation

Parent Molecule
4-(Butan-2-yl)benzene-1-sulfonamide

CYP450 Oxidation
(CYP2C9 / CYP2E1) NAT2 Acetylation UGT Glucuronidation

Hydroxy Metabolite
(Side-chain oxidation)

Carboxylic Acid
Derivative

N4-Acetylsulfonamide
(Renal Excretion) N-Glucuronide

Click to download full resolution via product page

Figure 2: Predicted metabolic tree highlighting the divergence between alkyl chain oxidation

and sulfonamide conjugation.

Toxicity Assessment
hERG Inhibition:Low Risk. The molecule lacks the bulky, basic nitrogen features typically

associated with potent hERG channel blockade.

Mutagenicity (Ames):Negative. Simple benzenesulfonamides are generally non-mutagenic.

Hepatotoxicity:Low-to-Moderate. No structural alerts for reactive metabolite formation (e.g.,

quinones) are present.
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Hypersensitivity (SJS/TEN):Class Alert. As a sulfonamide, there is an inherent risk of

Stevens-Johnson Syndrome in susceptible individuals, mediated by the formation of

hydroxylamine metabolites if N-oxidation occurs (though less favored than chain oxidation).

Experimental Validation Protocols
To validate the in silico predictions above, the following self-validating experimental workflows

are recommended.

PAMPA (Parallel Artificial Membrane Permeability Assay)
Objective: Confirm passive transcellular permeability (predicting HIA and BBB).

Protocol:

Preparation: Dissolve test compound in DMSO (10 mM stock). Dilute to 10

M in PBS (pH 7.4).

Membrane: Use a PVDF filter plate coated with a 1% lecithin/dodecane mixture (for GIT

model) or porcine polar brain lipid (for BBB model).

Assembly: Add 300

L of buffer to the acceptor plate (bottom).[2][3] Add 200

L of compound solution to the donor plate (top).[2]

Incubation: Sandwich plates and incubate at 25°C for 18 hours in a humidity chamber.

Quantification: Analyze donor and acceptor concentrations via LC-MS/MS.

Calculation: Calculate Effective Permeability (

) using the equation:

Target

cm/s for high permeability.
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Metabolic Stability Assay (Microsomal Stability)
Objective: Determine intrinsic clearance (

) and identify metabolites.

Protocol:

Incubation: Incubate 1

M compound with human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

Initiation: Add NADPH-regenerating system (1 mM NADPH final).

Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins using ice-cold acetonitrile containing

an internal standard (e.g., Tolbutamide).

Analysis: Centrifuge and analyze supernatant via LC-QToF-MS.

Data Processing: Plot ln(% remaining) vs. time to determine half-life (

).
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LC-MS/MS
Quantification

Quench
(Acetonitrile)

LC-QToF-MS
ID & Clearance
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Figure 3: Dual-stream validation workflow for permeability and metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2731662/docs#comprehensive-admet-profiling-of-4-
butan-2-yl-benzene-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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